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Compound of Interest

Compound Name: 2,6-Di-o-methyl-d-glucose

Cat. No.: B15180738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide serves as a resource for researchers and professionals in the fields of

biochemistry, pharmacology, and drug development who are interested in methylated

derivatives of D-glucose. While the specific compound 2,6-Di-O-methyl-D-glucose was the

focus of the initial inquiry, a comprehensive search of chemical databases and scientific

literature did not yield a specific CAS number or detailed experimental data for this particular

isomer. This suggests that 2,6-Di-O-methyl-D-glucose may be a rare or novel compound with

limited publicly available information.

In light of this, this guide provides a detailed overview of closely related and well-characterized

di-O-methylated D-glucose isomers. The data presented herein has been compiled from

various scientific sources and is intended to provide a comparative reference for researchers

working with methylated carbohydrates.

Physicochemical Properties of Di-O-methyl-D-
glucose Isomers
The following table summarizes the key physicochemical properties of several known di-O-

methyl-D-glucose isomers. This data is essential for the identification, handling, and

experimental use of these compounds.
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Compound Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

2,3-Di-O-methyl-D-

glucose
4261-27-2[1][2] C₈H₁₆O₆[2] 208.21[2]

2,4-Di-O-methyl-D-

glucose
19887-43-5 C₈H₁₆O₆ 208.21

3,4-Di-O-methyl-D-

glucose
4060-06-6 C₈H₁₆O₆ 208.21

3,5-Di-O-methyl-D-

glucose
Not Available C₈H₁₆O₆ 208.21

4,6-Di-O-methyl-D-

glucose
20798-53-0 C₈H₁₆O₆ 208.21

3-O-methyl-D-glucose 13224-94-9 C₇H₁₄O₆ 194.18

Note: Data for some isomers is not readily available in public databases.

Experimental Protocols
Due to the lack of specific experimental protocols for 2,6-Di-O-methyl-D-glucose, this section

will outline a general methodology for the synthesis of a related, well-studied compound, α-

Methyl-d-glucoside, as described in Organic Syntheses. This can serve as a foundational

protocol that may be adapted for the synthesis of other methylated glucose derivatives.

Synthesis of α-Methyl-d-glucoside[3]

Materials:

Anhydrous D-glucose

Anhydrous, acetone-free methyl alcohol

Dry hydrogen chloride gas

Anhydrous sodium carbonate
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Round-bottomed flask (2-liter) with a reflux condenser

Mechanical stirrer

Procedure:

A solution of hydrogen chloride in methyl alcohol is prepared by passing dry hydrogen

chloride gas into 1.5 kg of anhydrous methyl alcohol until a 1% concentration is achieved.

500 g of anhydrous D-glucose is added to this solution in a 2-liter round-bottomed flask

equipped with a reflux condenser.

The mixture is heated on a steam bath and boiled under reflux for an extended period (e.g.,

seventy-two hours).

After reflux, the solution is concentrated to approximately 800 cc by distillation under

reduced pressure.

The concentrated solution is chilled to 0°C and inoculated with a crystal of α-methyl-d-

glucoside, then allowed to stand at 0°C for twenty-four hours to facilitate crystallization.

The crystalline product is filtered by suction and washed with cold methyl alcohol.

The crude product can be purified by recrystallization from methyl alcohol.

Signaling Pathways and Biological Activity
Information regarding the specific biological activity and signaling pathways of 2,6-Di-O-
methyl-D-glucose is not available. However, studies on related compounds, such as 3-O-

methyl-D-glucose (3-OMG), provide insights into how methylated sugars can interact with

biological systems.

3-OMG is a non-metabolizable glucose analog that is transported into cells by glucose

transporters but is not phosphorylated by hexokinase.[4][5] This property makes it a valuable

tool for studying glucose transport independently of downstream metabolic events.

Logical Workflow for Studying Glucose Transport Using 3-O-methyl-D-glucose
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The following diagram illustrates a typical experimental workflow for investigating the effects of

a substance on glucose transport using 3-O-methyl-D-glucose.

Cell Culture Preparation

Glucose Transport Assay

Data Analysis

Prepare cell culture (e.g., hepatocytes, adipocytes)

Serum-starve cells to establish baseline glucose uptake

Control Group:
Add vehicle

Experimental Group:
Add test compound

Add radiolabeled 3-O-methyl-D-glucose

Incubate for a defined period

Stop transport with ice-cold buffer

Lyse cells to release intracellular contents

Quantify radioactivity via scintillation counting

Normalize data to protein concentration

Compare glucose uptake between control and experimental groups

Perform statistical analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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